Cas no 63477-41-8 (Phenol, 2-ethoxy-5-(1E)-1-propenyl-)

Phenol, 2-ethoxy-5-(1E)-1-propenyl- structure

63477-41-8 structure

Product Name:Phenol, 2-ethoxy-5-(1E)-1-propenyl-

CAS No:63477-41-8

MF:C₁₁H₁₄O₂

MW:178.227663516998

CID:1652732

PubChem ID:5354280

Update Time:2025-04-21

Phenol, 2-ethoxy-5-(1E)-1-propenyl- Chemical and Physical Properties

Names and Identifiers

- Phenol, 2-ethoxy-5-(1E)-1-propenyl-
- 5-propenylguaethol
- 1-Ethoxy-2-hydroxy-4-propenylbenzene
- m-Anol
- Propenyl guaethol, >=99%, FCC, FG
- Propenyl guaethol
- NCGC00256742-01
- UNII-JP95W81L3F
- Propenylguaethol [FHFI]
- 2-ethoxy-5-[(E)-prop-1-enyl]-phenol
- 1-Ethoxy-2-hydroxy-4-(1-propenyl)benzene
- Tox21_303945
- 2-Ethoxy-5-(1-propenyl)phenol, 9CI
- BBL018765
- JP95W81L3F
- (E)-2-Ethoxy-5-(prop-1-en-1-yl)phenol
- 94-86-0
- Propenyl guaethol [II]
- 1-Ethoxy-2-hydroxy-4-propenybenzene
- E0804
- DTXCID1027716
- DTXCID4032401
- NSC5194
- Vanitrope
- NSC-5194
- 6-Ethoxy-m-anol
- PHENOL, 2-ETHOXY-5-(1-PROPENYL)-
- Isosafroeugenole
- Propenylguaetol
- FEMA 2922
- 2-ethoxy-5-[(E)-prop-1-enyl]phenol
- 2-ethoxy-5-(prop-1-en-1-yl)phenol
- VANIBON
- Hydroxymethyl anethole
- CHEBI:173836
- 63477-41-8
- Phenol, 2-ethoxy-5-propenyl-
- (E)-2-ethoxy-5-(prop-1-enyl)phenol
- trans-2-Ethoxy-5-(1-propenyl)phenol, 97%
- 2-Ethoxy-5-[(1E)-1-propenyl]phenol
- 2-ethoxy-5-[(1E)-prop-1-en-1-yl]phenol
- Propenylguaethole
- DTXSID7047726
- 6-ethoxy-
- NCGC00357273-01
- MFCD00009283
- 2-Ethoxy-5-propenylphenol
- AKOS015838841
- D77808
- WLN: 2U1R CQ DO2
- trans-2-Ethoxy-5-(1-propenyl)phenol
- CCG-357198
- STL195347
- CS-W017326
- CAS-94-86-0
- Propenylguaethol [FCC]
- A845117
- W-100180
- DTXSID2047727
- 2-Ethoxy-5-(1-propenyl)phenol
- FEMA No. 2922
- CAS-63477-41-8
- Propenylguaethol
- Tox21_302539
- AS-9932
- InChI=1/C11H14O2/c1-3-5-9-6-7-11(13-4-2)10(12)8-9/h3,5-8,12H,4H2,1-2H3/b5-3
- Isosafroeugenol
- NSC 5194
- 2-Ethoxy-5-prop-1-enylphenol
- 2-Ethoxy-5-propenyl-phenol
- Hydroxy methyl anethol
- MDL： MFCD00009283
- Inchi： 1S/C11H14O2/c1-3-5-9-6-7-11(13-4-2)10(12)8-9/h3,5-8,12H,4H2,1-2H3/b5-3+
- InChI Key： RADIRXJQODWKGQ-HWKANZROSA-N
- SMILES： O(CC)C1C=CC(/C=C/C)=CC=1O